Cas no 2413846-76-9 ((2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride)

• Product Name: (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride
• CAS No: 2413846-76-9
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5358503
• Update Time: 2025-07-01

(2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride
• Z4380090301
• rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-10-7-4-5-9-8(7)6-2-3-6;/h6-9H,2-5H2,1H3;1H/t7-,8-;/m1./s1
• InChI Key： BXAIDFAZIGECBQ-SCLLHFNJSA-N
• SMILES： Cl.O(C)[C@@H]1CCN[C@@H]1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Topological Polar Surface Area: 21.3

Additional information on (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride

Introduction to (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride (CAS No. 2413846-76-9)

(2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride (CAS No. 2413846-76-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutics and as a valuable intermediate in synthetic pathways.

The molecular structure of (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride is composed of a pyrrolidine ring with a cyclopropyl group and a methoxy substituent, both of which are crucial for its biological activity and chemical reactivity. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the importance of chiral compounds in drug discovery and development. The enantiomeric purity of (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride is a key factor in its potential therapeutic applications. Chiral molecules often exhibit distinct pharmacological properties, with one enantiomer being more active or having fewer side effects compared to its counterpart. This has led to increased interest in the synthesis and evaluation of chiral compounds like (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride.

In the context of medicinal chemistry, (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride has been explored for its potential as a modulator of various biological targets. For instance, it has shown promising activity as an inhibitor of specific enzymes involved in metabolic pathways. This property makes it a valuable candidate for the development of drugs targeting metabolic disorders such as diabetes and obesity.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been investigated in several preclinical studies. The BBB is a significant barrier to drug delivery in the central nervous system (CNS), and compounds that can effectively penetrate this barrier are highly sought after for treating neurological disorders. Research has indicated that (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride exhibits favorable BBB permeability, suggesting its potential use in CNS-related therapeutic applications.

The synthetic route to produce (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride involves several steps that ensure high enantiomeric purity and yield. One common approach involves the asymmetric synthesis of the pyrrolidine ring followed by selective functionalization with the cyclopropyl and methoxy groups. Advanced techniques such as chiral catalysts and chiral auxiliaries have been employed to achieve high stereoselectivity during these reactions.

In addition to its direct therapeutic applications, (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride serves as an important intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for constructing larger molecular frameworks with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches aimed at discovering new lead compounds for drug development.

The safety profile of (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride has also been evaluated through various toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, (2R,3R)-2-Cyclopropyl-3-methoxypyrrolidine;hydrochloride (CAS No. 2413846-76-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, enantiomeric purity, and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Continued research into this compound will likely uncover additional applications and further enhance our understanding of its role in drug discovery and development.